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Compound of Interest

Compound Name: RS6212

Cat. No.: B2505081

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of RS6212
for in vitro assays. RS6212 is a potent and specific inhibitor of lactate dehydrogenase (LDH), a
key enzyme in anaerobic glycolysis.[1] Inhibition of LDH can modulate metabolic pathways and
has shown anti-tumor activity, making RS6212 a valuable tool for cancer research and drug
development.

RS6212: Overview and Mechanism of Action

RS6212 is a small molecule inhibitor of lactate dehydrogenase (LDH) with an IC50 of 12.03
MM.[1] LDH catalyzes the interconversion of pyruvate and lactate. In many cancer cells, there is
an increased reliance on glycolysis even in the presence of oxygen (the Warburg effect),
leading to high lactate production. By inhibiting LDH, RS6212 disrupts this metabolic pathway,
leading to a decrease in ATP production, an increase in oxidative stress, and ultimately,
inhibition of tumor growth.[1]

Below is a diagram illustrating the signaling pathway affected by RS6212.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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